Cas no 2166-14-5 (3,6-dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate)

• Product Name: 3,6-dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate
• CAS No: 2166-14-5
• MF: C₆H₆N₄O₄
• MW: 198.13624048233
• MDL: MFCD00837735
• CID: 256906
• PubChem ID: 300308
• Update Time: 2025-11-06

3,6-dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate
• 1,2,4,5-Tetrazine-3,6-dicarboxylicacid, 3,6-dimethyl ester
• 1,2,4,5-Tetrazine-3,6-dicarboxylic acid dimethyl ester
• 3,6-bis(methoxycarbonyl)-1,2,4,5-tetrazine
• 3,6-bis-(methoxycarbonyl)-1,2,4,5-tetrazine
• 3,6-di(carboxylic acid methyl ester)tetrazine
• AC1L6W1F
• AG-E-58691
• CTK4E7441
• dimethyl 1,2,4,5-tetrazine-3,6-dicarbonate
• dimethyl-1,2,4,5-tetrazine-3,6-dicarboxylate
• KB-114582
• NSC174664
• SureCN1220607
• NSC-174664
• HKP0298
• SCHEMBL1220607
• DTXSID80306219
• AT22109
• EN300-211397
• 2166-14-5
• MFCD00837735
• dimethyl1,2,4,5-tetrazine-3,6-dicarboxylate
• NSC 174664
• 3,6-dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate
• AKOS022182131
• 3,6-dicarbomethoxy-1,2,4,5-tetrazine
• QODPSGGFQFBWME-UHFFFAOYSA-N
• CS-0133665
• Z1255461650
• AE-842/31980002
• dimethyl 1,2,4,5-tetraazine-3,6-dicarboxylate

• MDL： MFCD00837735
• Inchi： 1S/C6H6N4O4/c1-13-5(11)3-7-9-4(10-8-3)6(12)14-2/h1-2H3
• InChI Key： QODPSGGFQFBWME-UHFFFAOYSA-N
• SMILES： O(C)C(C1=NN=C(C(=O)OC)N=N1)=O

Computed Properties

• Exact Mass: 198.03898
• Monoisotopic Mass: 198.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 358.9±25.0 °C at 760 mmHg
• Flash Point: 148.4±20.4 °C
• Refractive Index: 1.522
• PSA: 104.16
• LogP: -1.16020

3,6-dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrazines

Additional information on 3,6-dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate

3,6-Dimethyl 1,2,4,5-Tetrazine-3,6-Dicarboxylate: A Comprehensive Overview

3,6-Dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate, commonly referenced by its CAS number 2166-14-5, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the tetrazine family of heterocyclic compounds and is characterized by its unique chemical structure and versatile functional groups. The molecule consists of a tetrazine ring (a six-membered ring containing four nitrogen atoms) with two methyl groups and two carboxylate substituents at the 3 and 6 positions. This arrangement imparts the compound with distinct chemical properties that make it valuable in fields such as materials science, pharmaceuticals, and agrochemicals.

The synthesis of 3,6-dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate typically involves multi-step chemical reactions. One common approach is the cyclization of a diamine derivative in the presence of appropriate reagents to form the tetrazine ring. The substitution of methyl groups and carboxylate functionalities is achieved through subsequent alkylation or esterification reactions. Recent advancements in synthetic methodologies have focused on improving the yield and purity of this compound while minimizing environmental impact.

One of the most notable applications of 3,6-dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate is in the development of advanced materials. The compound's ability to form stable coordination complexes has made it a valuable precursor in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials are highly sought after for their potential use in gas storage, catalysis, and sensing technologies. For instance, recent studies have demonstrated that MOFs derived from this compound exhibit exceptional adsorption capacities for gases such as carbon dioxide and methane.

In the pharmaceutical industry, 3,6-dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate has shown promise as a building block for drug delivery systems. Its tetrazine ring can be functionalized with various bioactive molecules or targeting ligands to create nanoscale drug carriers with enhanced specificity and efficacy. Additionally, the compound's reactivity towards nucleophilic substitution reactions makes it an attractive candidate for medicinal chemistry applications.

The environmental impact and safety profile of CAS No. 2166-14-5 have also been subjects of recent research. Studies indicate that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However further investigations are required to fully understand its long-term effects on ecosystems when used in large-scale industrial processes.

In conclusion, 3,6-dimethyl 1,2,4 span>,< span class= " highlight ">5-tetrazine-3 span > ,< span class= " highlight ">6 span > -dicarboxylate span > stands out as a versatile and multifunctional compound with diverse applications across multiple disciplines . Its unique chemical properties coupled with ongoing advancements in synthetic methods continue to expand its potential uses . As research into this compound progresses , it is expected to play an increasingly important role in both academic studies and industrial innovations . p > article > response >